Cas no 287486-23-1 (Aloeresin G)

• Product Name: Aloeresin G
• CAS No: 287486-23-1
• MF: C₂₉H₃₀O₁₀
• MW: 538.542509555817
• CID: 6626916
• Update Time: 2025-10-31

Aloeresin G Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 8-[2-O-[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propen-1-yl]-β-D-glucopyranosyl]-7-methoxy-5-methyl-2-(1E)-1-propen-1-yl-
• Aloeresin G

• Inchi： 1S/C29H30O10/c1-4-5-18-13-19(32)23-15(2)12-20(36-3)24(27(23)37-18)28-29(26(35)25(34)21(14-30)38-28)39-22(33)11-8-16-6-9-17(31)10-7-16/h4-13,21,25-26,28-31,34-35H,14H2,1-3H3/b5-4+,11-8+/t21-,25-,26+,28+,29-/m1/s1
• InChI Key： GNJGAHVOVZSAER-YKNVIJTPSA-N
• SMILES： C1(/C=C/C)OC2=C([C@@H]3O[C@H](CO)[C@@H](O)[C@H](O)[C@H]3OC(=O)/C=C/C3=CC=C(O)C=C3)C(OC)=CC(C)=C2C(=O)C=1

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 774.5±60.0 °C(Predicted)
• pka: 9.67±0.26(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on Aloeresin G

Chemical Profile and Research Applications of Aloeresin G (CAS No. 287486-23-1)

Aloeresin G, identified by its Chemical Abstracts Service (CAS) number 287486-23-1, is a bioactive compound derived from the plant Aloe vera. This natural extract has garnered significant attention in the field of chemobiology due to its multifaceted pharmacological properties. The compound belongs to a class of polyphenolic glycosides, which are known for their antioxidant, anti-inflammatory, and immunomodulatory effects.

The structural complexity of Aloeresin G contributes to its unique biological activities. It consists of a sugar moiety linked to a polyphenolic aglycone, which is rich in hydroxyl groups. This structural feature enables it to interact with various cellular targets, making it a promising candidate for therapeutic applications. Recent studies have highlighted its potential in modulating cellular signaling pathways associated with chronic diseases.

In the realm of modern medicine, Aloeresin G has been extensively studied for its role in cancer research. Preclinical investigations suggest that it can inhibit the proliferation of cancer cells by inducing apoptosis and suppressing angiogenesis. These mechanisms are particularly relevant in the context of developing novel anticancer agents. The compound's ability to selectively target malignant cells without significant toxicity to healthy tissues makes it an attractive option for further clinical development.

Moreover, Aloeresin G has shown promise in managing inflammatory disorders. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and inflammatory bowel disease. Research indicates that the compound can reduce inflammation by inhibiting key pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). This anti-inflammatory action is attributed to its potent antioxidant properties, which help neutralize reactive oxygen species (ROS) and mitigate oxidative stress.

The immunomodulatory effects of Aloeresin G have also been explored in the context of immune system regulation. Studies have demonstrated that it can enhance the activity of natural killer (NK) cells and T lymphocytes, which are crucial components of the adaptive immune response. By bolstering immune function, this compound may offer therapeutic benefits in combating infections and potentially in immunotherapy regimens.

Recent advancements in analytical chemistry have facilitated a deeper understanding of the pharmacokinetics and pharmacodynamics of Aloeresin G. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) techniques have been employed to quantify the compound in biological matrices, providing valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have informed the design of optimized delivery systems to enhance bioavailability and therapeutic efficacy.

The industrial applications of Aloeresin G are also expanding beyond pharmaceuticals. Its natural origin and biocompatibility make it suitable for use in cosmetics and nutraceuticals. The compound's antioxidant properties are particularly valued in skincare formulations, where it helps protect against UV-induced damage and promotes skin rejuvenation. Additionally, its anti-inflammatory effects make it a desirable ingredient in products aimed at alleviating skin conditions such as acne and eczema.

In conclusion, Aloeresin G (CAS No. 287486-23-1) represents a significant advancement in natural product chemistry with broad therapeutic potential. Its ability to modulate cellular processes associated with cancer, inflammation, and immune function underscores its importance as a research compound. As further studies continue to elucidate its mechanisms of action and optimize its delivery, Aloeresin G is poised to play a pivotal role in the development of novel treatments for various human diseases.